Cas no 1805414-81-6 (1-Bromo-3-ethyl-6-fluoro-2-nitrobenzene)

• Product Name: 1-Bromo-3-ethyl-6-fluoro-2-nitrobenzene
• CAS No: 1805414-81-6
• MF: C₈H₇BrFNO₂
• MW: 248.04908490181
• CID: 5038534
• Update Time: 2025-05-27

1-Bromo-3-ethyl-6-fluoro-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-ethyl-6-fluoro-2-nitrobenzene

• Inchi： 1S/C8H7BrFNO2/c1-2-5-3-4-6(10)7(9)8(5)11(12)13/h3-4H,2H2,1H3
• InChI Key： CUMWAPOFRKYQLM-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1[N+](=O)[O-])CC)F

Computed Properties

• Exact Mass: 246.964
• Monoisotopic Mass: 246.964
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 45.8

Additional information on 1-Bromo-3-ethyl-6-fluoro-2-nitrobenzene

Comprehensive Overview of 1-Bromo-3-ethyl-6-fluoro-2-nitrobenzene (CAS No. 1805414-81-6): Properties, Applications, and Industry Insights

1-Bromo-3-ethyl-6-fluoro-2-nitrobenzene (CAS No. 1805414-81-6) is a halogenated nitroaromatic compound with significant relevance in modern organic synthesis and pharmaceutical research. This brominated benzene derivative features a unique combination of functional groups, including ethyl, fluoro, and nitro substituents, which contribute to its versatile reactivity profile. As a building block for fine chemicals, it has garnered attention in the development of agrochemicals, dyes, and advanced materials. The compound's molecular structure (C₈H₇BrFNO₂) offers distinct electronic properties, making it valuable for cross-coupling reactions and palladium-catalyzed transformations.

Recent trends in green chemistry have spurred interest in optimizing synthetic routes for 1-Bromo-3-ethyl-6-fluoro-2-nitrobenzene. Researchers are exploring catalyst-free methodologies and microwave-assisted synthesis to improve yield while reducing environmental impact—a response to growing industry demand for sustainable chemical processes. Analytical techniques like HPLC purity testing and GC-MS characterization are routinely employed to verify the compound's quality, particularly for pharmaceutical intermediates where regulatory compliance is critical. The fluorine atom's presence enhances metabolic stability in derived compounds, aligning with current drug design strategies seeking improved bioavailability.

The global market for halogenated aromatic compounds shows steady growth (CAGR 4.2% 2023-2030), driven by demand from electronic materials and crop protection sectors. 1-Bromo-3-ethyl-6-fluoro-2-nitrobenzene serves as precursor to liquid crystal materials and OLED intermediates, addressing needs in display technology innovation. Storage recommendations typically specify amber glass containers under inert atmosphere to prevent photodegradation, with thermal stability data (up to 150°C) supporting safe handling protocols. Patent analysis reveals increasing applications in heterocyclic compound synthesis, particularly for fused ring systems with biological activity.

From a regulatory perspective, proper SDS documentation must accompany commercial distribution of 1-Bromo-3-ethyl-6-fluoro-2-nitrobenzene. While not classified as hazardous under GHS criteria, standard laboratory safety practices including PPE usage are advised during handling. The compound's lipophilicity parameters (logP ~2.8) make it valuable for medicinal chemistry projects targeting CNS-active molecules, reflecting broader industry focus on blood-brain barrier penetration optimization. Recent publications highlight its utility in constructing PET tracer scaffolds, capitalizing on the fluorine-18 isotope for diagnostic imaging applications.

Supply chain considerations for CAS 1805414-81-6 emphasize cold chain logistics for bulk quantities, with purity grades ranging from technical (90%) to research-grade (≥98%). Custom derivatization services are increasingly available from specialty chemical providers, enabling access to deuterated analogs for mechanistic studies. Analytical challenges include distinguishing positional isomers during quality control, addressed through advanced NMR techniques (19F NMR, 2D-COSY). The compound's crystallographic data has been resolved for select derivatives, aiding computational modeling of molecular interactions in drug-receptor systems.

Emerging applications leverage the ortho-nitro group reactivity for click chemistry transformations, particularly in bioconjugation strategies. Process chemistry innovations have reduced heavy metal residues in final products, responding to stringent ICH guidelines for pharmaceutical ingredients. Environmental fate studies indicate moderate persistence in soil systems, prompting development of biodegradable alternatives for certain applications. The compound's UV-Vis spectrum (λ_max 320 nm) enables photochemical applications in polymer curing systems, while its electrochemical properties show promise for energy storage materials research.